![molecular formula C19H25FN2O3 B2833565 N-[1-(2-Fluoro-4,5-dimethoxyphenyl)ethyl]-1-prop-2-ynylpiperidine-4-carboxamide CAS No. 1436207-46-3](/img/structure/B2833565.png)
N-[1-(2-Fluoro-4,5-dimethoxyphenyl)ethyl]-1-prop-2-ynylpiperidine-4-carboxamide
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Overview
Description
The compound is a complex organic molecule, likely used in advanced chemistry or pharmacology research . It contains several functional groups, including a piperidine ring, a prop-2-ynyl group, and a carboxamide group .
Synthesis Analysis
While the exact synthesis process for this compound is not available, similar compounds are often synthesized through multi-step processes involving various organic reactions . For instance, a related compound was synthesized from 1,2-bis(3,4-dimethoxyphenyl) ethan-1-amine and (±)-flurbiprofen in one step .Molecular Structure Analysis
The molecular structure of this compound would likely be complex due to the presence of multiple functional groups and a large number of atoms. Unfortunately, without specific data, it’s challenging to provide a detailed analysis .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all influence its properties .Scientific Research Applications
Antibacterial Agents
Research by Egawa et al. (1984) on pyridonecarboxylic acids as antibacterial agents involved the synthesis of compounds with amino- and/or hydroxy-substituted cyclic amino groups, demonstrating significant antibacterial activity. This study highlights the ongoing search for new antibacterial compounds with improved efficacy and could suggest potential antimicrobial applications for similarly structured compounds (Egawa et al., 1984).
Antitumor Agents
A study by Denny et al. (1987) explored the antitumor activity of N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide derivatives, focusing on their binding to DNA and efficacy against solid tumors. This research indicates the potential of such compounds in cancer therapy, suggesting that derivatives of the target compound may also hold promise for oncological applications (Denny et al., 1987).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[1-(2-fluoro-4,5-dimethoxyphenyl)ethyl]-1-prop-2-ynylpiperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H25FN2O3/c1-5-8-22-9-6-14(7-10-22)19(23)21-13(2)15-11-17(24-3)18(25-4)12-16(15)20/h1,11-14H,6-10H2,2-4H3,(H,21,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JPBKTVSKAPOEJL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC(=C(C=C1F)OC)OC)NC(=O)C2CCN(CC2)CC#C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
348.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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